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Compound of Interest

Compound Name:
2,3-Dihydrobenzofuran-4-

carboxylic acid

Cat. No.: B122184 Get Quote

An In-depth Technical Guide to 2,3-Dihydro-1-benzofuran-4-carboxylic Acid (CAS 209256-40-6)

Introduction
2,3-Dihydro-1-benzofuran-4-carboxylic acid, identified by the CAS number 209256-40-6, is a

heterocyclic organic compound. Its structure features a bicyclic system composed of a fused

benzene ring and a dihydrofuran ring, with a carboxylic acid group attached to the benzene

ring. This molecule serves as a valuable building block in organic synthesis, particularly in the

development of novel pharmaceutical and agrochemical compounds. The presence of the

carboxylic acid functional group allows for a variety of chemical transformations, such as

esterification and amidation, making it a versatile intermediate for creating more complex

molecular architectures.[1] Compounds containing the dihydrobenzofuran scaffold are of

significant interest in medicinal chemistry due to their presence in a range of biologically active

natural products and synthetic drugs.

Physicochemical Properties
Understanding the physicochemical properties of a compound is fundamental for its safe

handling, storage, and application in research and development. 2,3-Dihydro-1-benzofuran-4-

carboxylic acid is typically a white to off-white solid at room temperature. The carboxylic acid

moiety renders it soluble in polar organic solvents and to some extent in water.[1]
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Property Value Source

CAS Number 209256-40-6 [1][2]

Molecular Formula C₉H₈O₃ [1]

Molecular Weight 164.16 g/mol [1]

Appearance White to off-white solid [1]

Solubility Soluble in polar solvents [1]

Hazard Analysis and Toxicological Profile
As of the latest available data, a comprehensive toxicological profile for 2,3-Dihydro-1-

benzofuran-4-carboxylic acid has not been established. A safety data sheet for this compound

indicates that no specific toxicological data is available.[2] In such instances, it is imperative for

researchers to treat the compound with a high degree of caution, assuming it to be potentially

hazardous until proven otherwise.

The primary hazards can be inferred from the functional groups present in the molecule:

Carboxylic Acid Group: Carboxylic acids can be corrosive or irritating to the skin, eyes, and

respiratory tract. The acidity of the compound can cause burns upon direct contact.

Aromatic System: While the dihydrobenzofuran system itself is not typically associated with

high toxicity, aromatic compounds should always be handled with care to avoid inhalation

and skin contact.

Given the lack of specific data, a general hazard assessment workflow for handling such a

compound is recommended.

Caption: General hazard assessment workflow for a compound with limited toxicological data.

Safe Handling and Storage Protocols
Due to the unknown toxicological properties of 2,3-Dihydro-1-benzofuran-4-carboxylic acid,

stringent adherence to safe laboratory practices is mandatory.
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Engineering Controls
All handling of the solid compound and its solutions should be conducted in a certified chemical

fume hood to minimize the risk of inhalation.

Personal Protective Equipment (PPE)
A risk-based approach should be used for the selection of PPE. The following diagram outlines

a decision-making process for appropriate PPE selection.
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Exposure Potential Assessment

PPE Selection

Task: Handling CAS 209256-40-6

Risk of Inhalation?
(e.g., handling powder)

Risk of Skin Contact?
(e.g., solution handling)

No

Use Respiratory Protection
(e.g., N95 or higher)

Yes

Wear Chemical Resistant Gloves
(e.g., Nitrile)

Yes

Wear Safety Goggles/
Face Shield

No

Wear a Lab Coat

Proceed with Experiment

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE for handling CAS 209256-40-6.

First Aid Measures
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Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate

medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep away from

incompatible materials such as strong oxidizing agents. The compound may be sensitive to

heat and light, which could lead to degradation.[1]

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Waste material should be treated as hazardous. Do not allow it to enter the

environment.

Conclusion
2,3-Dihydro-1-benzofuran-4-carboxylic acid (CAS 209256-40-6) is a research chemical with

potential applications in various fields of organic synthesis. The current lack of comprehensive

hazard and toxicological data necessitates a cautious approach to its handling and use.

Researchers and drug development professionals must employ robust safety protocols,

including the use of appropriate engineering controls and personal protective equipment, to

minimize potential exposure. As with any compound with an incomplete safety profile, all work

should be conducted under the assumption of potential hazard, and all established laboratory

safety guidelines must be strictly followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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